Cas no 2159068-51-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate
• CAS No: 2159068-51-4
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6244273
• PubChem ID: 163213682
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate Chemical and Physical Properties

Names and Identifiers

• 2159068-51-4
• EN300-6513303
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate

• Inchi： 1S/C15H17NO4/c1-2-3-4-5-10-13(17)20-16-14(18)11-8-6-7-9-12(11)15(16)19/h6-9H,2-5,10H2,1H3
• InChI Key： GASWUODIFYKJCL-UHFFFAOYSA-N
• SMILES： O(C(CCCCCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate (CAS: 2159068-51-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate (CAS: 2159068-51-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoindoline-1,3-dione scaffold, has shown promising potential in various therapeutic applications. The heptanoate ester moiety attached to the isoindoline core enhances its bioavailability and metabolic stability, making it a candidate for further drug development.

Recent studies have focused on the synthesis and biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate. Researchers have employed advanced synthetic methodologies, including microwave-assisted organic synthesis and enzymatic catalysis, to optimize the yield and purity of the compound. The compound's structure has been confirmed using spectroscopic techniques such as NMR, IR, and mass spectrometry, ensuring its chemical integrity.

In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate exhibits significant inhibitory activity against several key enzymes involved in inflammatory pathways. Specifically, it has shown potent inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings are particularly relevant for the development of new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have revealed its ability to modulate the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. By inhibiting the phosphorylation and subsequent degradation of IκBα, the compound effectively suppresses the nuclear translocation of NF-κB, thereby reducing the expression of pro-inflammatory cytokines. This mechanistic insight provides a strong foundation for its therapeutic application in inflammatory and autoimmune disorders.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate has also shown promising anticancer activity. Preliminary studies indicate that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of caspase-dependent pathways. Its ability to selectively target cancer cells while sparing normal cells highlights its potential as a chemotherapeutic agent with reduced side effects.

Despite these encouraging results, further research is needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic profiles. Current studies are focused on optimizing its formulation to enhance oral bioavailability and tissue distribution. Additionally, preclinical toxicity studies are underway to assess its safety and tolerability in animal models, a critical step before advancing to clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl heptanoate (CAS: 2159068-51-4) represents a promising candidate for the development of novel anti-inflammatory and anticancer therapies. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable lead compound for future drug discovery efforts. Continued research and development will be essential to fully realize its therapeutic potential and bring it closer to clinical application.